N-(2-bromophenyl)-2-(2-nitrophenyl)acetamide

• IUPAC Name: N-(2-bromophenyl)-2-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C14H11BrN2O3/c15-11-6-2-3-7-12(11)16-14(18)9-10-5-1-4-8-13(10)17(19)20/h1-8H,9H2,(H,16,18)
• InChI Key: WWMDLEOLTMAVBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)NC2=CC=CC=C2Br)[N+](=O)[O-]
• Molecular Formula: C14H11BrN2O3
• Molecular Weight: 335.15 g/mol

Description

N-(2-bromophenyl)-2-(2-nitrophenyl)acetamide, also known as 'Bromoacetanilide' is an organic compound that belongs to the class of acetanilides. It is a pale yellow crystalline solid that is insoluble in water but soluble in organic solvents. Bromoacetanilide is widely used in scientific research for its various applications in the field of chemistry and biology.

Mechanism of Action

Bromoacetanilide is an inhibitor of the enzyme acetylcholinesterase. It binds to the active site of the enzyme and prevents the breakdown of the neurotransmitter acetylcholine. This results in an accumulation of acetylcholine in the synaptic cleft, leading to an increase in cholinergic activity.
Biochemical and Physiological Effects:
Bromoacetanilide has various biochemical and physiological effects. It has been shown to have anticonvulsant, analgesic, anti-inflammatory, and antipyretic properties. It has also been shown to have an effect on the central nervous system, causing sedation and muscle relaxation.

Advantages and Limitations for Lab Experiments

Bromoacetanilide has several advantages for lab experiments. It is readily available and easy to synthesize. It is also stable and has a long shelf life. However, it has some limitations. It is insoluble in water, which can make it difficult to work with in aqueous solutions. It is also toxic and should be handled with care.

Future Directions

There are several future directions for research on Bromoacetanilide. One area of interest is its potential as a therapeutic agent for the treatment of Alzheimer's disease. Its ability to inhibit acetylcholinesterase makes it a promising candidate for this application. Another area of interest is its potential as a precursor for the synthesis of novel heterocyclic compounds with potential pharmaceutical applications. The development of new synthetic methods for the preparation of Bromoacetanilide and its derivatives is also an area of interest for future research.
Conclusion:
In conclusion, Bromoacetanilide is a useful compound with various applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on Bromoacetanilide and its derivatives has the potential to lead to the development of new therapeutic agents and the synthesis of novel organic compounds.

Synthesis Methods

Bromoacetanilide can be synthesized by the reaction of 2-bromoaniline with acetic anhydride in the presence of a catalyst such as sulfuric acid. The reaction results in the formation of Bromoacetanilide as a product along with acetic acid as a by-product. The reaction can be represented as follows:

Scientific Research Applications

Bromoacetanilide has various applications in scientific research. It is widely used as a starting material in the synthesis of other organic compounds. It is also used as a reagent in the preparation of various heterocyclic compounds. Bromoacetanilide is used as a precursor in the synthesis of various pharmaceuticals, agrochemicals, and dyes.